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Compound of Interest

Compound Name:
1,3-Bis(3-

cyanopropyl)tetramethyldisiloxane

Cat. No.: B100652 Get Quote

Technical Guide: 1,3-Bis(3-
cyanopropyl)tetramethyldisiloxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of 1,3-Bis(3-
cyanopropyl)tetramethyldisiloxane, a versatile organosilicon compound. Its unique structure,

combining a flexible siloxane backbone with reactive cyanopropyl groups, makes it a valuable

intermediate in various synthetic applications.

Molecular Properties
The fundamental molecular characteristics of 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane
are summarized below.

Property Value

Molecular Formula C12H24N2OSi2[1][2][3]

Molecular Weight 268.50 g/mol [1][2][4][5][6]

Linear Formula [NC(CH2)3Si(CH3)2]2O[2][4][6]

CAS Number 18027-80-0[1][2][4]
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Structural Representation
The structure of 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane consists of a central disiloxane

bond connecting two silicon atoms. Each silicon atom is bonded to two methyl groups and a

cyanopropyl group.
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Caption: Molecular structure of 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of this compound are typically

proprietary to chemical suppliers. However, general methodologies for the characterization of

similar organosilicon compounds involve standard analytical techniques such as:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and

confirm the presence of characteristic functional groups.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the vibrational modes of the

chemical bonds, particularly the nitrile (C≡N) and siloxane (Si-O-Si) groups.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the

compound and confirm its molecular weight.

It is recommended to consult the certificate of analysis provided by the supplier for lot-specific

data and purity information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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